Cas no 154628-37-2 (methyl 4-formyl-1-benzothiophene-2-carboxylate)

• Product Name: methyl 4-formyl-1-benzothiophene-2-carboxylate
• CAS No: 154628-37-2
• MF: C₁₁H₈O₃S
• MW: 220.244421958923
• CID: 1333864
• PubChem ID: 19007447
• Update Time: 2025-04-20

methyl 4-formyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-formyl-1-benzothiophene-2-carboxylate
• Methyl-4-formyl-1-benzothiophen-2-carboxylat
• LogP
• EN300-7503698
• 154628-37-2
• F96224
• Benzo[b]thiophene-2-carboxylic acid, 4-formyl-, methyl ester
• SCHEMBL9431255
• Z2044778197
• methyl4-formyl-1-benzothiophene-2-carboxylate

• Inchi： 1S/C11H8O3S/c1-14-11(13)10-5-8-7(6-12)3-2-4-9(8)15-10/h2-6H,1H3
• InChI Key： ZWGANGDSIFFZQN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C(C=O)=CC=CC1=2

Computed Properties

• Exact Mass: 220.01944
• Monoisotopic Mass: 220.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes